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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth examination of mercuric sulfide (HgS), a compound

that has captivated artisans, physicians, and alchemists for millennia. From its use as a vibrant

pigment in ancient civilizations to its central role in the esoteric traditions of alchemy and its

application in traditional medicine, mercuric sulfide holds a unique position at the intersection

of chemistry, history, and symbolic philosophy. This document will explore the historical

synthesis, alchemical symbolism, and documented properties of this fascinating inorganic

compound.

Historical Overview and Significance
Mercuric sulfide, found in nature as the mineral cinnabar, has been utilized by humanity for

thousands of years. The earliest documented use of cinnabar as a pigment dates back to the

Neolithic period in Çatalhöyük, Turkey (8000–7000 BC).[1] In ancient China, its use for

decorating pottery dates to the Yangshao culture (5000–4000 BC).[1] The vibrant red pigment

derived from cinnabar, known as vermilion, was highly prized across various cultures.

In ancient Rome, vermilion was considered a luxury pigment and was used to paint the walls of

villas, such as the Villa of the Mysteries in Pompeii.[1] Roman generals would even paint their

faces with it for triumphal processions.[2] In ancient Egypt, it symbolized life and victory over
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death and was used in the decoration of tombs.[3] The Mayan civilization also used cinnabar to

paint the tombs of their rulers.[1]

Beyond its use as a pigment, mercuric sulfide played a significant role in traditional medicine.

In Traditional Chinese Medicine, cinnabar has been used for over 2000 years for its sedative

properties.[4][5] It was also used in ancient Greece for various ailments.[4] In India, a purified

form of mercuric sulfide known as Rasa Sindura has been used in Ayurvedic medicine for its

therapeutic benefits.[6][7] However, the inherent toxicity of mercury has been recognized since

antiquity, with historical accounts of mercury poisoning, such as the madness and early death

of the Chinese emperor Qin Shi Huang, who consumed it in a quest for immortality.[4]

Chinese alchemists were among the first to synthesize vermilion from mercury and sulfur

around the 4th century BC.[8] This synthetic form became known as "Chinese red" and was a

symbol of nobility and power, used in royal palaces and for the emperor's personal seals.[2]

Physicochemical Properties of Mercuric Sulfide
Mercuric sulfide exists in two primary crystalline forms: the red, hexagonal α-HgS (cinnabar)

and the black, cubic β-HgS (metacinnabar).[9][10] The red form is the most common in nature.

[9]
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Property Value References

Chemical Formula HgS [9]

Molar Mass 232.66 g/mol [9]

Appearance

Red hexagonal crystals or

powder (α-HgS); Black cubic

crystals or amorphous powder

(β-HgS)

[10][11]

Density
α-HgS: 8.10 g/cm³; β-HgS:

7.73 g/cm³
[9][11]

Melting Point
583.5 °C (sublimes and

decomposes)
[10][11][12]

Solubility in water Insoluble [9]

Solubility in other solvents

Insoluble in alcohol and nitric

acid. Soluble in aqua regia and

concentrated solutions of alkali

metal sulfides.

[10][11]

Crystal Structure
α-HgS: Trigonal; β-HgS: Cubic

(Zinc blende)
[9]

Alchemical Perspectives
In the realm of alchemy, the elements were often understood through their symbolic and

philosophical significance rather than their empirical properties alone. Mercuric sulfide, as a

compound of mercury and sulfur, held a profound meaning.

The Tria Prima: Mercury, Sulfur, and Salt
According to the alchemical philosophy of Paracelsus, all matter is composed of three primal

substances, the Tria Prima: Mercury, Sulfur, and Salt.[13][14] It is crucial to understand that

these are not the common chemical elements but rather philosophical principles:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://en.wikipedia.org/wiki/Mercury_sulfide
https://en.wikipedia.org/wiki/Mercury_sulfide
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6173856.htm
https://www.chembk.com/en/chem/Mercuric%20sulfide
https://en.wikipedia.org/wiki/Mercury_sulfide
https://www.chembk.com/en/chem/Mercuric%20sulfide
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6173856.htm
https://www.chembk.com/en/chem/Mercuric%20sulfide
https://www.encyclopedia.com/science/academic-and-educational-journals/mercuryii-sulfide
https://en.wikipedia.org/wiki/Mercury_sulfide
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6173856.htm
https://www.chembk.com/en/chem/Mercuric%20sulfide
https://en.wikipedia.org/wiki/Mercury_sulfide
https://www.benchchem.com/product/b073085?utm_src=pdf-body
https://m.youtube.com/watch?v=ElROaxZod2s
https://en.wikipedia.org/wiki/Alchemical_symbol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073085?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mercury (Spirit): Represents the principle of fusibility, volatility, and the mind or spirit.[14][15]

It is the life-giving, transformative force.

Sulfur (Soul): Represents the principle of combustibility, the soul, and the fiery, active nature

of a substance.[14][15]

Salt (Body): Represents the principle of incombustibility, non-volatility, and the physical body

or matter.[14][15]

The synthesis of mercuric sulfide from its constituent elements was, for the alchemist, a

physical manifestation of the union of the spirit (Mercury) and the soul (Sulfur) to create a new,

perfected body.

The Alchemical Tria Prima

Manifestation in Matter

Mercury (Spirit)
Volatility, Fusibility

All Matter

embodies in

Sulfur (Soul)
Combustibility, Activeness

animates

Salt (Body)
Incombustibility, Stability

gives form to

Nigredo
(Blackening)

Albedo
(Whitening)

Purification Citrinitas
(Yellowing)

Refinement Rubedo
(Reddening)

Perfection
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Start: Combine Mercury and Sulfur

Heat the mixture

Formation of Black Metacinnabar (β-HgS)

Further Heating (Sublimation)

Formation of Red Cinnabar (α-HgS)

End: Collect Vermilion

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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